molecular formula C13H8Cl2N2O3 B568850 2-[(4-Chloro-2-nitrophenyl)amino]benzoyl Chloride CAS No. 69414-55-7

2-[(4-Chloro-2-nitrophenyl)amino]benzoyl Chloride

Cat. No. B568850
CAS RN: 69414-55-7
M. Wt: 311.118
InChI Key: RJFYDBBXMLHDTA-UHFFFAOYSA-N
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Description

“2-[(4-Chloro-2-nitrophenyl)amino]benzoyl Chloride” is a chemical compound with the molecular formula C13H8Cl2N2O3 . It is used as a reagent in the synthesis of acylpiperazines and is an intermediate in the synthesis of a Clozapine impurity .

properties

IUPAC Name

2-(4-chloro-2-nitroanilino)benzoyl chloride
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InChI

InChI=1S/C13H8Cl2N2O3/c14-8-5-6-11(12(7-8)17(19)20)16-10-4-2-1-3-9(10)13(15)18/h1-7,16H
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InChI Key

RJFYDBBXMLHDTA-UHFFFAOYSA-N
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Canonical SMILES

C1=CC=C(C(=C1)C(=O)Cl)NC2=C(C=C(C=C2)Cl)[N+](=O)[O-]
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Molecular Formula

C13H8Cl2N2O3
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Molecular Weight

311.12 g/mol
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Product Name

2-[(4-Chloro-2-nitrophenyl)amino]benzoyl Chloride

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